Cas no 303996-29-4 (6-{[3-(trifluoromethyl)phenyl]sulfanyl}-2H,3H-[1,2,4]triazolo[4,3-b]pyridazin-3-one)

• Product Name: 6-{[3-(trifluoromethyl)phenyl]sulfanyl}-2H,3H-[1,2,4]triazolo[4,3-b]pyridazin-3-one
• CAS No: 303996-29-4
• MF: C₁₂H₇F₃N₄OS
• MW: 312.270390748978
• CID: 5694759
• PubChem ID: 6404576
• Update Time: 2025-11-02

6-{[3-(trifluoromethyl)phenyl]sulfanyl}-2H,3H-[1,2,4]triazolo[4,3-b]pyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• SCHEMBL16439062
• 6-(3-(Trifluoromethyl)phenylthio)-[1,2,4]triazolo[4,3-b]pyridazin-3(2H)-one
• BDBM50583118
• AKOS005079690
• CHEMBL5088818
• 303996-29-4
• 6-[3-(trifluoromethyl)phenyl]sulfanyl-2H-[1,2,4]triazolo[4,3-b]pyridazin-3-one
• 12D-041
• 6-{[3-(trifluoromethyl)phenyl]sulfanyl}-2H,3H-[1,2,4]triazolo[4,3-b]pyridazin-3-one
• RSHCGQDRLUEKNW-UHFFFAOYSA-N
• 6-([3-(TRIFLUOROMETHYL)PHENYL]SULFANYL)[1,2,4]TRIAZOLO[4,3-B]PYRIDAZIN-3(2H)-ONE
• 1,2,4-Triazolo[4,3-b]pyridazin-3(2H)-one, 6-[[3-(trifluoromethyl)phenyl]thio]-

• Inchi： 1S/C12H7F3N4OS/c13-12(14,15)7-2-1-3-8(6-7)21-10-5-4-9-16-17-11(20)19(9)18-10/h1-6H,(H,17,20)
• InChI Key： RSHCGQDRLUEKNW-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=NNC(N2N=1)=O)C1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 312.02926652g/mol
• Monoisotopic Mass: 312.02926652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 82.4Ų

Experimental Properties

• Density: 1.63±0.1 g/cm3(Predicted)
• pka: 8.47±0.40(Predicted)

Additional information on 6-{[3-(trifluoromethyl)phenyl]sulfanyl}-2H,3H-[1,2,4]triazolo[4,3-b]pyridazin-3-one

6-{[3-(Trifluoromethyl)phenyl]sulfanyl}-2H,3H-[1,2,4]triazolo[4,3-b]pyridazin-3-one (CAS No. 303996-29-4): A Comprehensive Overview

6-{[3-(Trifluoromethyl)phenyl]sulfanyl}-2H,3H-[1,2,4]triazolo[4,3-b]pyridazin-3-one (CAS No. 303996-29-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This triazolopyridazine derivative features a unique molecular structure combining a trifluoromethylphenyl sulfanyl group with a fused triazolo-pyridazinone core, making it a valuable scaffold for drug discovery and material science applications.

The compound's molecular formula is C₁₂H₇F₃N₄OS, with a molecular weight of 312.27 g/mol. Its structural features include: 1) A triazolopyridazinone moiety known for bioisosteric properties with purine nucleotides, 2) A 3-(trifluoromethyl)phenyl group that enhances lipophilicity and metabolic stability, and 3) A sulfanyl linker that provides conformational flexibility. These characteristics make 6-{[3-(trifluoromethyl)phenyl]sulfanyl}-2H,3H-[1,2,4]triazolo[4,3-b]pyridazin-3-one particularly interesting for researchers exploring kinase inhibitors and GPCR modulators.

Recent studies (2022-2023) have highlighted the potential of triazolopyridazine derivatives in addressing current medical challenges. The trifluoromethyl group in this compound enhances its binding affinity to biological targets while improving pharmacokinetic properties—a key consideration in modern drug design. Pharmaceutical companies are particularly interested in its application for inflammatory diseases and neurological disorders, where modulation of specific enzyme pathways is required.

In material science, the 303996-29-4 compound has shown promise in the development of organic semiconductors. The extended π-conjugation system in the triazolopyridazinone core, combined with the electron-withdrawing trifluoromethyl group, creates interesting electronic properties suitable for OLED materials and photovoltaic applications. Researchers are exploring its use in next-generation flexible electronics and energy storage devices.

The synthetic route to 6-{[3-(trifluoromethyl)phenyl]sulfanyl}-2H,3H-[1,2,4]triazolo[4,3-b]pyridazin-3-one typically involves multi-step organic transformations starting from commercially available 3-(trifluoromethyl)thiophenol and 3-hydrazinopyridazine. Recent advancements (2023) have improved the yield and purity through optimized coupling conditions and purification techniques. The compound's stability under various pH conditions makes it suitable for formulation development, though proper storage conditions (typically 2-8°C under inert atmosphere) are recommended for long-term preservation.

Analytical characterization of CAS 303996-29-4 typically employs HPLC (reverse phase), LC-MS, and ¹H/¹⁹F NMR spectroscopy. The compound shows characteristic NMR signals at δ 7.5-8.5 ppm for aromatic protons and distinctive fluorine coupling patterns. Mass spectrometry usually reveals the [M+H]⁺ peak at m/z 313, with fragmentation patterns consistent with its molecular structure.

From a commercial perspective, the demand for triazolopyridazine-based compounds has grown approximately 15% annually since 2020, according to recent market reports. 6-{[3-(Trifluoromethyl)phenyl]sulfanyl}-2H,3H-[1,2,4]triazolo[4,3-b]pyridazin-3-one is currently available at research quantities (mg to gram scale) from several specialty chemical suppliers, with pricing reflecting its synthetic complexity and pharmaceutical potential. Current research trends focus on its application in targeted protein degradation (PROTACs) and covalent inhibitor design.

Environmental and safety assessments indicate that 303996-29-4 requires standard laboratory precautions (gloves, eye protection) but doesn't exhibit extreme toxicity profiles common to some fluorinated compounds. Proper waste disposal methods should be followed according to local regulations. The compound's environmental persistence appears moderate, with preliminary biodegradation studies showing 60% degradation within 28 days under aerobic conditions.

Future research directions for 6-{[3-(trifluoromethyl)phenyl]sulfanyl}-2H,3H-[1,2,4]triazolo[4,3-b]pyridazin-3-one include: 1) Exploration as a fragment in combinatorial chemistry libraries, 2) Development of radiofluorinated analogs for PET imaging, and 3) Investigation of its metal coordination properties for catalytic applications. The compound's unique structural features continue to make it a valuable building block in multiple scientific disciplines.

For researchers working with CAS 303996-29-4, recent literature suggests particular attention to its solubility characteristics—it demonstrates better dissolution in polar aprotic solvents (DMSO, DMF) than in water or alcohols. Crystal structure analysis reveals interesting intermolecular interactions mediated by the trifluoromethyl group, which may influence solid-state properties in formulation development.